Holmium vanadium tetraoxide

Specification

• CAS No.: 13977-63-4
• Molecular Formula: HoO4V-5
• Molecular Weight: 279.868
• IUPAC Name: holmium(3+);oxygen(2-);vanadium
• Standard InChI: InChI=1S/Ho.4O.V/q+3;4*-2
• Standard InChI Key: JDIOBQAFLMVNNV-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[V].[Ho+3]

Introduction

Chemical Structure and Properties

Holmium vanadium tetraoxide typically appears in a zircon-type crystal structure at ambient conditions. This structure is characterized by tetragonal symmetry where holmium ions (Ho³⁺) coordinate with oxygen atoms while vanadium forms tetrahedral VO₄³⁻ units. The electronic configuration of holmium ([Xe] 4f¹¹ 6s²) contributes to the compound's distinctive properties, particularly its optical characteristics.

The compound demonstrates notable thermal stability, with research indicating that holmium orthovanadate formed from V₂O₅ and Ho₂O₃ melts congruently at approximately 1670°C. Thermodynamic measurements have determined that the heat of reaction for holmium orthovanadate formation from oxides is -39.7 kcal/mol, with an enthalpy of formation calculated at -446.1 kcal/mol at 943 K.

Synthesis Methods

Several methods are employed for synthesizing holmium vanadium tetraoxide, with the primary techniques including:

Coprecipitation Method

HoVO₄ nanoparticles can be successfully synthesized using coprecipitation techniques. This approach typically involves:

• Dissolving Ho₂O₃ in HNO₃ to produce Ho(NO₃)₃ solution

• Preparing Na₃VO₄ aqueous solution by mixing V₂O₅ powders with dilute NaOH solution

• Dropwise addition of the Na₃VO₄ solution into the Ho(NO₃)₃ solution

• Hydrothermal treatment in a Teflon-lined autoclave at 200°C for 24 hours

• Collection and washing of the precipitates through centrifugation

This method can produce HoVO₄ nanocrystals with controlled sizes of approximately 60 nm.

Solid-State Reactions

Holmium orthovanadate can also be synthesized through solid-state reactions involving vanadium(V) oxide and holmium oxide. Research has demonstrated that at 670°C, the corresponding orthovanadates are formed when these oxides interact. The reaction can be represented as:

Ho₂O₃ + V₂O₅ → 2HoVO₄

Crystalline Structure and Phase Transitions

Holmium vanadium tetraoxide exhibits polymorphism—the ability to exist in multiple crystal structures depending on conditions such as temperature and pressure.

Zircon-Type Structure

At ambient conditions, HoVO₄ typically adopts a zircon-type structure with tetragonal symmetry. This structure contains isolated VO₄³⁻ tetrahedra connected via Ho³⁺ cations.

High-Pressure Phase Transitions

One of the most extensively studied aspects of HoVO₄ is its behavior under high pressure. In-situ Raman spectroscopy studies have provided compelling evidence for pressure-induced phase transitions:

• HoVO₄ microcrystals undergo an irreversible zircon-to-scheelite structure transformation at approximately 7.2 GPa

• HoVO₄ nanocrystals exhibit this transformation at a higher pressure of approximately 8.7 GPa

This difference in transition pressure between micro- and nanocrystals is attributed to the lattice contraction caused by size effects, with nanocrystals demonstrating greater structural stability.

The Raman frequencies and pressure coefficients for both forms are presented in the following table:

Mode type	Microcrystal		Nanocrystal
	ω₀(cm⁻¹)	dω/dP (cm⁻¹/GPa)	ω₀(cm⁻¹)	dω/dP (cm⁻¹/GPa)
T(Bₐ)	142	0	145	-0.2
T(Eₐ)	190	1.6	203	0.2
R(Aₐ)	253	1.1	257	0.4
ν₂(Bₐ)	372	3.0	379	2.4
ν₄(Bₐ)	394	1.4	401	0.1
ν₁(Aₐ)	856	3.5	866	2.4

Note: T = external translation, R = external rotation, and ν = internal vibration modes

The higher Raman frequencies observed in nanocrystals compared to microcrystals confirm the lattice contraction effect, which explains the enhanced structural stability and higher phase-transition pressure.

Polymer Nanocomposites of HoVO₄

Significant research has been conducted on incorporating HoVO₄ into polymer matrices to create functional nanocomposite materials with enhanced properties.

PMMA-HoVO₄ Nanocomposites

Poly(methyl methacrylate)-holmium orthovanadate (PMMA-HoVO₄) nanocomposites have been successfully synthesized using emulsifier-free emulsion polymerization techniques. Two primary approaches have been documented:

• In-situ polymerization: Addition of HoVO₄ nanoparticle dispersion to the emulsion system before or after polymerization initiation

• Blending method: Mixing nanoparticle dispersion and polymeric latex together at room temperature

Studies have shown that the size of polymer beads in these composite latexes ranges between 244.8 nm and 502.5 nm with polydispersity index (PDI) values ranging from 0.005 to 0.206.

Optical Properties of Nanocomposites

Infrared spectral analysis of PMMA-HoVO₄ nanocomposites has revealed that HoVO₄ causes structural changes in the polymer matrix. Luminescence measurements have demonstrated that HoVO₄ nanoparticles significantly alter the luminescence properties of the polymer, creating a new material with modified optical characteristics.

Thermodynamic Properties and Phase Equilibria

The thermodynamic behavior of holmium vanadium tetraoxide has been investigated in binary systems of vanadium(V) oxide and holmium oxide.

Binary Phase System

Studies on the V₂O₅-Ho₂O₃ binary system within the concentration range of 0-50 mol% of holmium oxide have revealed important phase equilibria information:

• At 670°C, holmium orthovanadate (HoVO₄) forms from the constituent oxides

• The formed orthovanadate creates eutectics with vanadium oxide

• The orthovanadate melts congruently at approximately 1670°C

Thermodynamic Values

Calorimetric measurements have determined several important thermodynamic parameters for holmium orthovanadate:

• Heat of reaction for HoVO₄ formation from oxides: -39.7 kcal/mol

• Enthalpy of formation at 943 K: -446.1 kcal/mol

These values are important for understanding the thermal stability and reactivity of holmium vanadium tetraoxide in various applications and processing conditions.

Comparative Analysis with Other Rare Earth Orthovanadates

Holmium vanadium tetraoxide belongs to the family of rare earth orthovanadates (REVO₄), which share similar structural characteristics but demonstrate varying physical behaviors depending on the rare earth element.

Research has enabled the development of a phase diagram of REVO₄ compounds that correlates rare earth ionic radius with phase transition pressures. This comparative analysis provides valuable insights into the relationship between atomic structure and physical properties across this important class of materials.

The pressure-induced phase transition behavior of HoVO₄ has been compared with other orthovanadates:

• Under nonhydrostatic conditions, the zircon-scheelite transition occurs at approximately 4.5 GPa

• Under quasi-hydrostatic conditions, this transition occurs at approximately 8.2 GPa

These values are consistent with the general trend observed across the rare earth orthovanadate series, where transition pressures vary systematically with the ionic radius of the rare earth element.